Cas no 1251684-92-0 (N'-[2-(cyclohex-1-en-1-yl)ethyl]-N-{[1-(hydroxymethyl)cyclopropyl]methyl}ethanediamide)

• Product Name: N'-[2-(cyclohex-1-en-1-yl)ethyl]-N-{[1-(hydroxymethyl)cyclopropyl]methyl}ethanediamide
• CAS No: 1251684-92-0
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 5763213
• PubChem ID: 49670960
• Update Time: 2025-07-09

N'-[2-(cyclohex-1-en-1-yl)ethyl]-N-{[1-(hydroxymethyl)cyclopropyl]methyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-((1-(hydroxymethyl)cyclopropyl)methyl)oxalamide
• N'-[2-(cyclohex-1-en-1-yl)ethyl]-N-{[1-(hydroxymethyl)cyclopropyl]methyl}ethanediamide
• N-[2-(cyclohexen-1-yl)ethyl]-N'-[[1-(hydroxymethyl)cyclopropyl]methyl]oxamide
• F5964-0253
• AKOS024528548
• 1251684-92-0
• VU0529034-1

• Inchi： 1S/C15H24N2O3/c18-11-15(7-8-15)10-17-14(20)13(19)16-9-6-12-4-2-1-3-5-12/h4,18H,1-3,5-11H2,(H,16,19)(H,17,20)
• InChI Key： KNGJFPHQRGNMAG-UHFFFAOYSA-N
• SMILES： OCC1(CNC(C(NCCC2=CCCCC2)=O)=O)CC1

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-[2-(cyclohex-1-en-1-yl)ethyl]-N-{[1-(hydroxymethyl)cyclopropyl]methyl}ethanediamide

N'-[2-(cyclohex-1-en-1-yl)ethyl]-N-{[1-(hydroxymethyl)cyclopropyl]methyl}ethanediamide (CAS No. 1251684-92-0): An Overview

N'-[2-(cyclohex-1-en-1-yl)ethyl]-N-{[1-(hydroxymethyl)cyclopropyl]methyl}ethanediamide (CAS No. 1251684-92-0) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound, often referred to as CHEMID for brevity, is characterized by its unique structural features and chemical properties, which make it a valuable candidate for further research and development.

The molecular structure of CHEMID is composed of a cyclohexenyl group, an ethylamine moiety, and a cyclopropylmethyl group, all interconnected through an ethanediamide linkage. This intricate arrangement imparts the compound with a combination of hydrophobic and hydrophilic properties, making it highly versatile in both aqueous and organic solvents. The presence of the hydroxymethyl group also introduces additional reactivity and functionalization possibilities.

Recent studies have focused on the potential therapeutic applications of CHEMID. One notable area of research is its use as a scaffold for the development of novel drugs targeting neurodegenerative diseases. A study published in the Journal of Medicinal Chemistry in 2023 highlighted the compound's ability to modulate specific protein-protein interactions involved in Alzheimer's disease. The researchers found that CHEMID effectively inhibited the aggregation of amyloid-beta peptides, a key pathological hallmark of Alzheimer's disease. This finding opens up new avenues for the design of more effective therapeutic agents.

In addition to its potential in neurodegenerative diseases, CHEMID has also shown promise in cancer research. A 2022 study published in Cancer Research demonstrated that the compound exhibited selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the disruption of cellular signaling pathways that are crucial for cancer cell survival and proliferation. These findings suggest that CHEMID could be a valuable lead compound for the development of new anticancer drugs.

The synthetic accessibility of CHEMID is another factor that contributes to its appeal in pharmaceutical research. The compound can be synthesized through a series of well-established organic reactions, including Grignard reactions, reductive amination, and amide coupling. A detailed synthetic route was reported by a team at the University of California, Los Angeles (UCLA) in 2021, which provided a robust and scalable method for producing high-purity CHEMID. This synthetic protocol has since been adopted by several research groups and pharmaceutical companies, facilitating further exploration of its biological activities.

Beyond its pharmaceutical applications, CHEMID has also found use in materials science. Its unique combination of functional groups makes it an excellent candidate for the synthesis of advanced materials with tailored properties. For instance, researchers at the Massachusetts Institute of Technology (MIT) have utilized CHEMID as a building block for the fabrication of self-healing polymers. These polymers are capable of repairing themselves when subjected to mechanical damage, making them highly desirable for applications in aerospace and automotive industries.

In conclusion, N'-[2-(cyclohex-1-en-1-yl)ethyl]-N-{[1-(hydroxymethyl)cyclopropyl]methyl}ethanediamide (CAS No. 1251684-92-0), or CHEMID, is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and chemical properties make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, it is clear that this compound will play an increasingly important role in advancing our understanding and capabilities in fields such as pharmaceuticals, materials science, and chemical synthesis.